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Compound of Interest

Compound Name: Humantenidine

Cat. No.: B15586373

For Researchers, Scientists, and Drug Development Professionals

Introduction

Humantenidine, also known as 14-Hydroxygelsenicine, is a naturally occurring indole alkaloid
found in plants of the Gelsemium genus.[1] As a member of the Gelsemium alkaloids, it is of
significant interest to the scientific community for its potential pharmacological and toxicological
properties. This technical guide provides a comprehensive overview of the known chemical
properties and solubility of Humantenidine, with a focus on presenting clear, structured data
and outlining the experimental context.

Chemical and Physical Properties

A summary of the core chemical and physical properties of Humantenidine is presented
below. It is important to note that while some experimental data is available, many of the listed
properties are based on computational predictions and should be treated as such pending
experimental verification.
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Property Value Source
Molecular Formula C19H22N204 [2]
Molecular Weight 342.4 g/mol [2]

CAS Number 114027-39-3 [2]
Appearance Powder [2]
Melting Point Data not available

Boiling Point 513.3 £ 60.0 °C (Predicted) [2]
Density 1.53 + 0.1 g/cm3 (Predicted) [2]

pKa 13.52 + 0.40 (Predicted) [2]

Synonyms: 14-Hydroxygelsenicine[2]

Solubility Profile

The solubility of a compound is a critical parameter in drug development, influencing its
absorption, distribution, metabolism, and excretion (ADME) profile. The available information
on Humantenidine's solubility is largely qualitative.

Solvent Solubility Quantitative Data Source
Chloroform Soluble Data not available
Dichloromethane Soluble Data not available

Ethyl Acetate Soluble Data not available

Dimethyl Sulfoxide )

(DMSO) Soluble Data not available

Acetone Soluble Data not available

Water Data not available Data not available

Ethanol Data not available Data not available
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One source explicitly states "N/A" (Not Available) for solubility, highlighting the gap in publicly
accessible quantitative data.[3]

Experimental Protocols

Detailed experimental protocols for the determination of the chemical and physical properties of
Humantenidine are not readily available in the public domain. However, standard
methodologies for characterizing compounds of this nature would typically include:

e Melting Point Determination: Using a calibrated melting point apparatus, a small, purified
sample of Humantenidine would be heated at a controlled rate. The temperature range over
which the solid melts to a liquid would be recorded.

» Boiling Point Determination: Due to the high predicted boiling point and potential for thermal
decomposition, this would likely be determined under reduced pressure using techniques like
vacuum distillation and the data extrapolated to atmospheric pressure.

» Density Measurement: A gas pycnometer would be the preferred instrument for accurately
determining the density of the powdered solid.

o pKa Determination: Potentiometric titration or UV-Vis spectrophotometry are common
methods. A solution of Humantenidine would be titrated with a standard acid or base, and
the change in pH or absorbance would be monitored to calculate the pKa.

¢ Solubility Determination: The equilibrium solubility method is standard. An excess of
Humantenidine powder would be added to a known volume of the solvent of interest. The
suspension would be agitated at a constant temperature until equilibrium is reached. The
supernatant would then be filtered, and the concentration of the dissolved Humantenidine
would be determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

The following diagram illustrates a general workflow for determining the equilibrium solubility of
a compound like Humantenidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b15586373#humantenidine-chemical-properties-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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